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Compound of Interest

Compound Name: Silver-copper

CAS No.: 12249-45-5

Cat. No.: B1645152

Get Quote

The solubility of silver in the copper-rich solid solution, denoted as the alpha-copper ((Cu))

phase, is highly dependent on temperature. The maximum solubility is achieved at the eutectic

temperature, and it decreases significantly as the temperature is lowered.
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Temperature (°C)
Solubility of Silver (Ag) in Copper (Cu)
(wt. %)

779 8.0

700 ~5.5

600 ~2.5

500 ~1.0

400 ~0.5

300 < 0.2

Room Temperature Negligible (~0)

Note: The data points below the eutectic

temperature are approximated from the solvus

line of the Cu-Ag phase diagram. Precise

experimental values can vary slightly based on

measurement techniques and equilibrium

conditions.

The Cu-Ag system is characterized by a eutectic reaction at 779°C, where the liquid phase

transforms into two solid phases, the copper-rich α-phase and the silver-rich β-phase. The

maximum solid solubility of silver in copper is 8.0 wt% at this eutectic temperature.[1] As the

alloy cools, the solubility of silver in the copper matrix decreases, leading to the precipitation of

the silver-rich β-phase. At room temperature, the equilibrium solubility of silver in copper is

virtually zero.[1]

Mandatory Visualization: Experimental Workflow
The determination of solid solubility limits in a metallic system like Cu-Ag involves a systematic

experimental process. The following diagram illustrates a typical workflow.
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A typical experimental workflow for determining solid solubility limits.
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Experimental Protocols
The determination of the solubility limit of silver in copper requires precise experimental

techniques to analyze the composition of the phases at equilibrium. The primary methods

employed are Metallography, X-ray Diffraction (XRD), and Electron Probe Microanalysis

(EPMA).

Sample Preparation and Heat Treatment
Alloy Synthesis: High-purity copper (99.99%+) and silver (99.99%+) are weighed to the

desired compositions. The alloys are typically melted in an inert atmosphere (e.g., argon)

using an induction or arc furnace to prevent oxidation. The molten alloy is then cast into a

suitable form, such as a rod or ingot.

Homogenization: The as-cast ingot will have a dendritic and segregated microstructure. To

homogenize the alloy, it is annealed at a high temperature, below the solidus temperature

(e.g., ~850°C), for an extended period (24-72 hours). This allows for the diffusion of solute

atoms to create a uniform single-phase solid solution.

Equilibration and Quenching: The homogenized samples are then annealed at various

temperatures below the solvus line for a sufficient time to reach thermodynamic equilibrium.

After equilibration, the samples are rapidly quenched in water or brine to retain the high-

temperature microstructure at room temperature for analysis.

Metallography
Metallographic analysis is essential for visualizing the microstructure of the quenched alloys.

Mounting, Grinding, and Polishing: Samples are mounted in a conductive or non-conductive

resin. Grinding is performed using a series of progressively finer silicon carbide (SiC) papers.

Due to the soft and ductile nature of copper alloys, care must be taken to avoid excessive

deformation and smearing. Polishing is typically done using diamond suspensions on

appropriate cloths to achieve a mirror-like, scratch-free surface.

Etching: To reveal the grain boundaries and different phases, the polished surface is

chemically etched. A common etchant for Cu-Ag alloys is a solution of ferric chloride,
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hydrochloric acid, and ethanol. The etching time is critical to properly delineate the

microstructure without over-etching.

Microscopy: The etched samples are then examined using optical microscopy or Scanning

Electron Microscopy (SEM). For single-phase alloys (below the solubility limit), a uniform

grain structure will be observed. For two-phase alloys (above the solubility limit), precipitates

of the silver-rich phase will be visible within the copper-rich matrix. The disappearance of

these precipitates at a given temperature for a specific alloy composition indicates that the

solubility limit has been crossed.

X-ray Diffraction (XRD)
XRD is a powerful non-destructive technique used to identify the phases present and to

determine the lattice parameters of the solid solution.

Principle: According to Vegard's Law, the lattice parameter of a substitutional solid solution is

linearly proportional to the concentration of the solute atoms. By measuring the shift in the

diffraction peaks of the copper matrix, the amount of dissolved silver can be quantified.

Procedure:

A finely polished and stress-relieved surface of the quenched sample is placed in a

diffractometer.

A monochromatic X-ray beam (commonly Cu Kα radiation) is directed at the sample.

The intensity of the diffracted X-rays is measured as a function of the diffraction angle

(2θ).

The precise positions of the diffraction peaks for the (Cu) phase are determined.

The lattice parameter is calculated from the peak positions using Bragg's Law.

The concentration of silver in the solid solution is then calculated by comparing the

measured lattice parameter to a pre-established calibration curve of lattice parameter

versus Ag concentration.
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Quantitative Phase Analysis: For two-phase alloys, methods like the Rietveld refinement can

be used to quantify the relative amounts of the α-copper and β-silver phases present in the

sample.[2]

Electron Probe Microanalysis (EPMA)
EPMA is a microanalytical technique that provides highly accurate, quantitative chemical

composition of very small volumes within a sample.[3]

Principle: A focused beam of high-energy electrons bombards the sample surface, causing

the atoms to emit characteristic X-rays. By measuring the wavelength and intensity of these

X-rays using Wavelength Dispersive Spectrometers (WDS), the elemental composition can

be determined with high precision.[3]

Procedure:

A metallographically prepared (polished and unetched) sample is coated with a thin layer

of conductive material (e.g., carbon) to prevent charging.

The sample is placed in the EPMA chamber under high vacuum.

The electron beam is focused on the desired area within the copper matrix, away from any

visible precipitates.

The emitted X-rays are analyzed by the WDS detectors, which are calibrated using pure

copper and silver standards.

A matrix correction procedure (e.g., ZAF or PAP) is applied to the raw X-ray intensity data

to obtain accurate weight percentages of copper and silver.

Application: EPMA is the most direct method for determining the composition of the solid

solution. By analyzing the matrix of samples quenched from different temperatures, the

solvus line of the phase diagram can be accurately mapped.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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